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Introduction
Dimethylglyoxime (DMG), a dioxime derivative of diketone butane-2,3-dione, is an organic

compound with the chemical formula C₄H₈N₂O₂[1]. It presents as a colorless or white

crystalline powder that is sparingly soluble in water but readily dissolves in organic solvents like

alcohol and in sodium hydroxide solutions[1][2][3]. First reported as a reagent for nickel by L. A.

Chugaev in 1905, DMG has become a cornerstone in analytical chemistry[4]. It is widely

recognized for its high selectivity as a chelating and precipitating agent, particularly for the

gravimetric analysis of nickel and palladium.

As a bidentate ligand, each DMG molecule can bind to a central metal ion through its two

nitrogen atoms. This ability to form two coordinate covalent bonds results in the formation of a

stable, ring-like structure known as a chelate. The exceptional stability of these metal

complexes, especially with nickel, is fundamental to its utility in selectively separating and

quantifying these metals from complex matrices. This guide provides an in-depth overview of

the core principles, quantitative data, and experimental protocols associated with the use of

dimethylglyoxime as a selective precipitating reagent.

Core Principles of Chelation and Selectivity
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The efficacy of dimethylglyoxime as a precipitating agent stems from its ability to form highly

stable and insoluble coordination complexes with specific metal ions. The selectivity for nickel

and palladium is governed by the reaction conditions, primarily the pH of the solution.

Reaction with Nickel (Ni²⁺)
In a solution buffered to a pH range of 5 to 9, dimethylglyoxime quantitatively precipitates

nickel(II) ions, forming a distinct, bright cherry-red, voluminous precipitate. The reaction is as

follows:

Ni²⁺ + 2C₄H₈N₂O₂ → Ni(C₄H₇N₂O₂)₂ (s) + 2H⁺

The structure of the resulting nickel bis(dimethylglyoximate) complex is key to its properties.

The central nickel(II) ion adopts a square planar geometry, surrounded by two DMG molecules

acting as bidentate ligands. The stability of this complex is significantly enhanced by strong

intramolecular hydrogen bonds formed between the oxygen atoms of the two DMG ligands.

This chelate effect, combined with the hydrogen bonding, creates a robust macrocyclic

structure that is highly insoluble in water. The reaction is typically performed in an ammoniacal

solution to maintain the required pH, as an acidic environment (pH < 5) would protonate the

ligand and cause the precipitate to dissolve.

Reaction with Palladium (Pd²⁺)
Dimethylglyoxime is also a specific precipitant for palladium, a reaction that occurs in dilute

mineral acid solutions (e.g., hydrochloric acid). This difference in optimal pH is the basis for the

selective separation of nickel and palladium. In an acidic medium, DMG forms a yellow

precipitate with palladium(II) ions. This allows for the precipitation and quantification of

palladium without interference from nickel, which remains in the solution under these

conditions. The resulting palladium dimethylglyoximate is a stable compound that can be dried

and weighed for gravimetric analysis.

Quantitative Data
The following tables summarize the essential quantitative data for dimethylglyoxime and its

complexes with nickel and palladium.

Table 1: Physicochemical Properties
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Property Value Reference

Dimethylglyoxime (DMG,

C₄H₈N₂O₂)

Molar Mass 116.12 g/mol

Appearance
White/Off-white crystalline

powder

Melting Point 240-241 °C (decomposes)

Solubility in Water
Poorly soluble (0.063 g in 100

mL at 25°C)

Solubility in Solvents
Soluble in alcohol, methanol,

acetone, ether, pyridine

Nickel bis(dimethylglyoximate)

(Ni(C₈H₁₄N₄O₄))

Molar Mass 288.91 g/mol

Appearance Bright red precipitate

Gravimetric Factor (Ni / Ni-

DMG complex)
0.2032

Palladium

bis(dimethylglyoximate)

Appearance Yellow precipitate

Table 2: Optimal Conditions for Selective Precipitation
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Parameter Nickel (Ni²⁺) Palladium (Pd²⁺) Reference

Optimal pH Range

5 - 9

(ammoniacal/citrate

buffer)

Acidic (dilute HCl)

Precipitate Color Cherry-Red Yellow

Precipitating Reagent 1% DMG in alcohol 1% DMG in alcohol

Potential Interferences

Fe³⁺, Al³⁺ (precipitate

as hydroxides), Co²⁺

(forms soluble

complex), Pd²⁺, Pt²⁺

Au, Se (reduced to

metal), Pt²⁺ (partial

precipitation)

Masking/Control

Strategy

Add tartrate or citrate

to complex Fe³⁺, Al³⁺.

Control pH to

separate from Pd²⁺.

Precipitate from weak

acid (0.2M HCl) to

avoid interference.

Experimental Protocols
The following are generalized protocols for the gravimetric determination of nickel and

palladium using dimethylglyoxime. Sample weights and solution volumes may need to be

adjusted based on the expected metal concentration.

Gravimetric Determination of Nickel
Sample Preparation: Accurately weigh a sample containing a known amount of nickel (not to

exceed 100 mg) and dissolve it in a suitable acid (e.g., nitric acid or hydrochloric acid) in a

beaker. If necessary, evaporate the solution to remove excess acid. Dilute the solution with

distilled water.

pH Adjustment and Masking: Add tartaric acid or citric acid to the solution to complex any

interfering ions like Fe³⁺ or Al³⁺. Dilute the solution to approximately 200-250 mL and heat it

to 60-80°C. Add dilute ammonium hydroxide until the solution is slightly alkaline.

Precipitation: To the warm solution, add a 1% alcoholic solution of dimethylglyoxime in

slight excess. A significant excess should be avoided to prevent the reagent itself from
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precipitating. Then, slowly add dilute ammonium hydroxide until the solution smells faintly of

ammonia to ensure complete precipitation of the red nickel complex.

Digestion: Allow the beaker to stand on a steam bath for at least one hour to allow the

precipitate to digest. This process encourages the formation of larger, more easily filterable

crystals.

Filtration and Washing: Filter the warm solution through a pre-weighed filtering crucible

(sintered glass or Gooch). Wash the precipitate several times with hot water to remove any

soluble impurities. Test the filtrate for completeness of precipitation by adding a few more

drops of the DMG solution.

Drying and Weighing: Dry the crucible containing the precipitate in an oven at 110-120°C for

1-2 hours, or until a constant weight is achieved. Cool the crucible in a desiccator before

each weighing.

Calculation: Calculate the mass of nickel in the original sample using the following formula:

Weight of Ni = Weight of Ni(C₄H₇N₂O₂)₂ precipitate × 0.2032

Gravimetric Determination of Palladium
Sample Preparation: Dissolve a precisely weighed sample containing palladium in a suitable

acid, such as aqua regia, and then remove excess nitric acid by evaporation with

hydrochloric acid.

pH Adjustment: Adjust the solution to be weakly acidic, typically around 0.2 M in HCl. The

total volume should be managed to ensure the palladium concentration is suitable for

precipitation.

Precipitation: Heat the solution to approximately 60-80°C. Slowly, and with constant stirring,

add a 1% alcoholic solution of dimethylglyoxime. A yellow precipitate of palladium

dimethylglyoximate will form.

Digestion: Allow the precipitate to digest on a water bath for about one hour to ensure

complete precipitation and improve its filterability.
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Filtration and Washing: Filter the hot solution through a pre-weighed filtering crucible. Wash

the precipitate first with dilute hydrochloric acid and then with hot water until the washings

are free of chloride ions.

Drying and Weighing: Dry the precipitate at 110°C to a constant weight.

Calculation: Calculate the percentage of palladium in the sample based on the weight of the

palladium bis(dimethylglyoximate) precipitate.

Visualizations
The following diagrams illustrate key concepts and workflows related to dimethylglyoxime
chemistry.

Caption: Reaction and structure of the square planar Nickel-DMG complex.
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1. Sample Preparation
(Dissolve sample in acid)

2. pH Adjustment & Masking
(Add Tartrate/Citrate, Heat, Add NH₄OH)

3. Precipitation
(Add alcoholic DMG solution)

4. Digestion
(Heat on steam bath for 1 hour)

5. Filtration & Washing
(Filter through weighed crucible, wash with hot water)

6. Drying
(Dry in oven at 110°C to constant weight)

7. Weighing & Calculation
(Cool in desiccator, weigh, calculate % Ni)

Click to download full resolution via product page

Caption: Experimental workflow for the gravimetric analysis of nickel.
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Solution Conditions

Sample Solution
(Contains Ni²⁺ and/or Pd²⁺)

Acidic Medium
(pH < 5, e.g., dilute HCl)

 Add Acid 

Neutral/Alkaline Medium
(pH 5-9, e.g., NH₄OH buffer)

 Add Base 

Yellow Pd(DMG)₂ Precipitate Forms Ni²⁺ Remains in Solution Red Ni(DMG)₂ Precipitate Forms Pd²⁺ May Also Precipitate

Click to download full resolution via product page

Caption: Logical diagram of pH-dependent selectivity for Ni²⁺ and Pd²⁺.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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